1-[(2,6-dimethyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)carbonyl]piperidine-3-carboxylic acid

• IUPAC Name: 1-(2,6-dimethyl-2,3-dihydro-1,4-benzoxazine-4-carbonyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C17H22N2O4/c1-11-5-6-15-14(8-11)19(9-12(2)23-15)17(22)18-7-3-4-13(10-18)16(20)21/h5-6,8,12-13H,3-4,7,9-10H2,1-2H3,(H,20,21)
• InChI Key: HRSMGHRJPVOMQE-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=C(O1)C=CC(=C2)C)C(=O)N3CCCC(C3)C(=O)O
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

1-[(2,6-Dimethyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)carbonyl]piperidine-3-carboxylic acid is a complex organic compound that features a benzoxazine ring system attached to a piperidine ring, which is further substituted with a carboxylic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the formation of the benzoxazine ring system. One common approach is to react 2,6-dimethyl-2,3-dihydro-4H-1,4-benzoxazin-4-one with piperidine-3-carboxylic acid under controlled conditions. The reaction is usually carried out in an inert atmosphere, using a suitable solvent such as dichloromethane or tetrahydrofuran, and a catalyst like 1,3-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond.

Industrial Production Methods: On an industrial scale, the synthesis of this compound may involve continuous flow chemistry to enhance efficiency and scalability. The use of automated synthesis platforms and high-throughput screening methods can help optimize reaction conditions and improve yield. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used to oxidize the compound.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can be employed for reduction reactions.

• Substitution: Nucleophilic substitution reactions can be performed using reagents like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Formation of alcohols or amines.

• Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

This compound has diverse applications in scientific research, including:

• Chemistry: It can be used as a building block for the synthesis of more complex molecules, particularly in the field of heterocyclic chemistry.

• Biology: The compound may serve as a ligand for biological receptors, aiding in the study of receptor-ligand interactions.

• Industry: Use in the development of advanced materials and polymers with unique properties.

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its specific application. For instance, in drug discovery, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The exact pathways involved would depend on the biological system being studied.

Comparison with Similar Compounds

• 2,6-Dimethyl-2,3-dihydro-4H-1,4-benzoxazin-4-one

• Piperidine-3-carboxylic acid

• Benzoxazine derivatives

Uniqueness: 1-[(2,6-Dimethyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)carbonyl]piperidine-3-carboxylic acid is unique due to its combination of the benzoxazine ring system with the piperidine ring and carboxylic acid group